{[(2-Methylpropyl)amino](phenyl)methyl}phosphonic acid

• CAS No.: 91076-67-4
• Molecular Formula: C11H18NO3P
• Molecular Weight: 243.24 g/mol
• IUPAC Name: [(2-methylpropylamino)-phenylmethyl]phosphonic acid
• InChI: InChI=1S/C11H18NO3P/c1-9(2)8-12-11(16(13,14)15)10-6-4-3-5-7-10/h3-7,9,11-12H,8H2,1-2H3,(H2,13,14,15)
• InChI Key: JYDIXADICJOYBP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(C1=CC=CC=C1)P(=O)(O)O

Description

{(2-Methylpropyl)aminomethyl}phosphonic acid is a chemical compound characterized by the presence of a phosphonic acid functional group

Preparation Methods

The synthesis of {(2-Methylpropyl)aminomethyl}phosphonic acid can be achieved through several methods. One common approach involves the reaction of dialkyl phosphonates with appropriate amines under acidic conditions. The McKenna procedure, which uses bromotrimethylsilane followed by methanolysis, is also a widely used method for preparing phosphonic acids . Industrial production methods often involve large-scale reactions using similar synthetic routes but optimized for efficiency and yield.

Chemical Reactions Analysis

{(2-Methylpropyl)aminomethyl}phosphonic acid undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. Substitution reactions often involve halogenating agents. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of applications in scientific research In chemistry, it is used as a building block for synthesizing more complex molecules In biology, it can be employed in the study of enzyme inhibition and protein interactionsIndustrially, it is used in the production of various materials and as a catalyst in certain chemical processes .

Mechanism of Action

The mechanism of action of {(2-Methylpropyl)aminomethyl}phosphonic acid involves its interaction with specific molecular targets. It can inhibit certain enzymes by binding to their active sites, thereby preventing their normal function. This interaction often involves the formation of strong hydrogen bonds and coordination with metal ions present in the enzyme’s active site .

Comparison with Similar Compounds

{(2-Methylpropyl)aminomethyl}phosphonic acid can be compared to other similar compounds such as 2-aminoindan-2-phosphonic acid and aminomethylphosphinoyl compounds. These compounds share similar structural features but differ in their specific functional groups and reactivity. The unique combination of the phosphonic acid group with the {(2-Methylpropyl)aminomethyl} moiety gives this compound distinct properties and applications .